Cas no 7143-67-1 (6-(methylsulfanyl)-9-(β-d-glycero-pentofuranosyl)-9h-purine Hydra Te (1:1))

• Product name: 6-(methylsulfanyl)-9-(β-d-glycero-pentofuranosyl)-9h-purine Hydra Te (1:1)
• CAS No: 7143-67-1
• MF: C₁₁H₁₄N₄O₄S^.H₂O
• MW: 316.33354
• CID: 1750161
• PubChem ID: 23616818

6-(methylsulfanyl)-9-(β-d-glycero-pentofuranosyl)-9h-purine Hydra Te (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-(methylsulfanyl)-9-(β-d-glycero-pentofuranosyl)-9h-purine Hydra Te (1:1)
• Q27282967
• NSC 40774
• 6-METHYLMERCAPTOPURINE RIBOSIDE DIHYDRATE
• 6-Methylthio-9-beta-D-ribofuranosyl-9H-purine monohydrate
• 7143-67-1
• 9H-Purine, 6-(methylthio)-9-beta-D-ribofuranosyl-, monohydrate
• UNII-LG7L4NU85R
• INOSINE, 6-S-METHYL-6-THIO-, DIHYDRATE
• Methylthioinosine dihydrate
• LG7L4NU85R

• Inchi： InChI=1S/C11H14N4O4S.2H2O/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11;;/h3-5,7-8,11,16-18H,2H2,1H3;2*1H2/t5-,7-,8-,11-;;/m1../s1
• InChI Key： CYFMOODRDYATGZ-LYYWGVPGSA-N
• SMILES： CSC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)O)O.O.O

Computed Properties

• Exact Mass: 316.08428
• Monoisotopic Mass: 316.08414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Boiling Point: 636.3°C at 760 mmHg
• Flash Point: 338.6°C
• PSA: 145.02